Cas no 1361764-24-0 (3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl)

• Product Name: 3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl
• CAS No: 1361764-24-0
• MF: C₁₄H₁₀Cl₂F₂O
• MW: 303.131409168243
• CID: 4996524
• Update Time: 2025-06-11

3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl

• Inchi： 1S/C14H10Cl2F2O/c1-19-13-3-2-8(6-12(13)14(17)18)9-4-10(15)7-11(16)5-9/h2-7,14H,1H3
• InChI Key： JSGSNAPMSMYHGN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=C(C(C(F)F)=C1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl

Introduction to 3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl (CAS No. 1361764-24-0) and Its Emerging Applications in Chemical Biology and Medicine

3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl, identified by its CAS number 1361764-24-0, is a structurally sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This biphenyl derivative exhibits a unique combination of halogenated and fluorinated substituents, which contribute to its distinctive chemical properties and broad potential for therapeutic applications. The presence of both chlorine and fluorine atoms enhances its reactivity and selectivity, making it a valuable scaffold for the development of novel bioactive molecules.

The biphenyl core is a well-known motif in pharmaceutical chemistry, frequently employed in the design of drugs due to its stability, versatility, and ability to interact with biological targets. The specific substitution pattern in 3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl—namely the 3',5-dichloro and 4'-methoxy groups—imparts unique electronic and steric characteristics that can be exploited to modulate biological activity. These features make the compound particularly interesting for the synthesis of small-molecule inhibitors targeting various disease pathways.

In recent years, there has been a surge in research focused on halogenated biphenyl derivatives due to their potential as pharmacophores. The difluoromethyl group, in particular, is highly valued for its ability to enhance metabolic stability and binding affinity. Studies have demonstrated that fluorine atoms can significantly alter the pharmacokinetic profile of drug candidates by influencing their lipophilicity, solubility, and interaction with metabolic enzymes. The incorporation of multiple halogen atoms further fine-tunes these properties, offering chemists greater control over molecular behavior.

One of the most compelling aspects of 3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl is its versatility as a building block for drug discovery. Researchers have leveraged this compound to develop novel agents with potential applications in oncology, inflammation, and infectious diseases. For instance, recent studies have explored its derivatives as kinase inhibitors, where the halogenated substituents play a crucial role in disrupting aberrant signaling pathways involved in cancer progression. The methoxy group also contributes to the molecule's overall bioactivity by influencing hydrogen bonding interactions with biological targets.

The synthesis of 3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl presents an intriguing challenge for organic chemists due to its complex substitution pattern. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core with high precision. These techniques ensure that the desired functional groups are incorporated at specific positions, maintaining the compound's intended biological activity. The synthetic strategies developed for this molecule have broader implications for the construction of other halogenated aromatic compounds used in drug discovery.

The pharmacological potential of 3'-Difluoromethyl-3,5-dichloro-4'-methoxy-biphenyl has been further explored through computational modeling and experimental screening. Virtual screening approaches have identified several derivatives with promising binding affinities to therapeutic targets such as protein kinases and transcription factors. Experimental validation of these hits has confirmed that structural modifications based on this scaffold can lead to potent and selective inhibitors with improved pharmacological profiles. Such findings underscore the importance of 3',5-dichloro-4'-methoxy-biphenyl as a lead compound for medicinal chemistry efforts.

Emerging research also highlights the role of this compound in developing next-generation antiviral agents. The structural features of 3',5-dichloro-4'-methoxy-biphenyl allow it to mimic natural substrates or inhibit viral enzymes critical for replication. By targeting conserved residues within viral proteases or polymerases, derivatives of this molecule may offer broad-spectrum antiviral activity against resistant strains. Additionally, the stability conferred by halogen atoms ensures that these compounds can withstand harsh conditions within biological systems, enhancing their efficacy.

The growing interest in fluorinated biphenyls has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to elucidate the structure and conformational dynamics of these complex molecules. These methods provide critical insights into how subtle changes in substituent placement affect molecular properties, guiding further optimization efforts.

From a regulatory perspective, compounds like 3',5-dichloro-4'-methoxy-biphenyl must undergo rigorous safety evaluations before entering clinical development. Toxicological studies assess their potential effects on human health across various exposure scenarios. While these investigations are essential for ensuring patient safety, they also contribute valuable data to toxicological databases used for risk assessment in drug development pipelines.

The future prospects for 3',5-dichloro-4'-methoxy-biphenyl are bright given its multifaceted utility as both a research tool and a drug candidate precursor. Continued exploration into its derivatives will likely uncover novel therapeutic applications across multiple disease areas. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory discoveries into clinical reality.